Cas no 448906-49-8 (1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one)
1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-[2-(1H-indol-3-ylcarbonyl)-4-thiazolyl]-
- SCHEMBL12002416
- 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one
- DTXSID00581329
- 448906-49-8
- 1-(2-(1H-Indole-3-carbonyl)thiazol-4-yl)propan-1-one
- YSA90649
- ITE analog
-
- Inchi: 1S/C15H12N2O2S/c1-2-13(18)12-8-20-15(17-12)14(19)10-7-16-11-6-4-3-5-9(10)11/h3-8,16H,2H2,1H3
- InChI Key: OBBRJNFGRVYPAJ-UHFFFAOYSA-N
- SMILES: S1C=C(C(CC)=O)N=C1C(C1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 284.06194880g/mol
- Monoisotopic Mass: 284.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 91.1Ų
1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC11390-100 mg |
ITE analog(ITK) |
448906-49-8 | >98% | 100mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC11390-250 mg |
ITE analog(ITK) |
448906-49-8 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC11390-1 g |
ITE analog(ITK) |
448906-49-8 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I910621-10mg |
ITE analog(ITK) |
448906-49-8 | 98% | 10mg |
¥4,500.90 | 2022-01-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1215199-10mg |
ITE analog 1 |
448906-49-8 | 98% | 10mg |
¥5850.00 | 2024-05-13 |
1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one
Comprehensive Overview of 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one (CAS No. 448906-49-8)
1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one (CAS No. 448906-49-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining an indole moiety with a thiazole ring, making it a valuable scaffold for pharmaceutical research. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting cancer therapeutics and neurodegenerative diseases.
The compound's CAS number 448906-49-8 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening and structure-activity relationship (SAR) studies. Its indole-thiazole hybrid structure is reminiscent of several FDA-approved drugs, sparking interest in its bioisosteric potential. Recent literature highlights its relevance in fragment-based drug design, a hot topic in AI-driven drug discovery platforms like AlphaFold and Schrödinger.
From a synthetic chemistry perspective, 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one exemplifies modern heterocyclic coupling strategies. The propan-1-one side chain offers opportunities for further derivatization, addressing the growing demand for click chemistry compatible building blocks. This adaptability makes it valuable for combinatorial chemistry libraries, particularly in DNA-encoded library (DEL) technologies gaining traction in big pharma R&D.
The compound's physicochemical properties (logP ~2.8, MW 284.33 g/mol) position it within Lipinski's rule of five parameters, a frequent search term among medicinal chemists optimizing oral bioavailability. Its thiazole-indole core shows promising fluorescence properties, making it a candidate for chemical probe development in live-cell imaging applications - a trending area in cell biology research.
In the context of green chemistry initiatives, synthetic routes to CAS 448906-49-8 are being reevaluated using microwave-assisted synthesis and flow chemistry techniques. These methods address growing concerns about sustainable pharmaceutical manufacturing, frequently queried in ESG (Environmental, Social, and Governance) discussions. The compound's crystallinity also makes it suitable for X-ray diffraction studies important in crystal engineering.
Emerging applications include potential use in proteolysis targeting chimeras (PROTACs), one of the most searched terms in targeted protein degradation research. The indole-3-carbonyl group may serve as a warhead for E3 ligase recruitment, while the thiazole ring could anchor to target proteins. This dual functionality aligns with the 2023 Nobel Prize in Chemistry themes around click chemistry and bioorthogonal chemistry.
Analytical characterization of 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one typically involves LC-MS (showing [M+H]+ peak at 285.1 m/z) and NMR spectroscopy (characteristic indole NH proton at ~11.5 ppm). These techniques are crucial for quality control in contract research organizations (CROs), another high-volume search category. The compound's stability under various pH conditions makes it suitable for preclinical formulation studies.
Patent landscapes reveal growing interest in CAS 448906-49-8 derivatives, particularly for immune-oncology targets like IDO1/TDO inhibitors. This connects to popular searches about checkpoint inhibitor combinations in cancer immunotherapy. The indole-thiazole pharmacophore also appears in research on neuroinflammation modulation, relevant to Alzheimer's disease drug development.
From a commercial perspective, 448906-49-8 is available through specialty chemical suppliers with >95% purity, often requested with certificates of analysis (CoA) for GLP compliance. Pricing trends reflect the compound's niche status in the fine chemicals market, with inquiries frequently including bulk synthesis and custom derivatization options. Proper storage typically recommends -20°C under argon atmosphere to maintain stability.
Future research directions may explore the compound's potential in allosteric modulation (a rising topic in drug discovery forums) or as a covalent inhibitor scaffold. The thiazole nitrogen's potential metal coordination properties also suggest applications in catalytic chemistry or metallodrug development. These diverse possibilities ensure continued interest in 1-[2-(1H-Indole-3-carbonyl)-1,3-thiazol-4-yl]propan-1-one across multiple scientific disciplines.
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